6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone

• Molecular Formula: C18H16O7
• Molecular Weight: 344.3 g/mol
• InChI: InChI=1S/C18H16O7/c1-7-5-8-12(18(25-4)16(7)23-2)14(21)11-9(13(8)20)6-10(19)17(24-3)15(11)22/h5-6,19,22H,1-4H3
• InChIKey: ILKCOBIESULRLS-UHFFFAOYSA-N

6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone: Product Profile

6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone is a naturally-derived anthraquinone aglycone isolated from the seeds of *Cassia obtusifolia*. It is primarily characterized as an inhibitor of the enzyme alpha-glucosidase, an important target in postprandial blood glucose management [1]. Its specific hydroxyl and methoxy substitution pattern on the anthraquinone core distinguishes it from other common anthraquinone glycosides found in the same plant source [1].

Compound class Anthraquinone aglycone

Source Isolated from Cassia obtusifolia seeds

Activity context α-Glucosidase inhibition assay fit

Form High-purity aglycone, not glycoside mixture

• [1] Xu, Y. L., Tang, L. Y., Zhou, X. D., Zhou, G. H., & Wang, Z. J. (2015). Five new anthraquinones from the seed of Cassia obtusifolia. Archives of Pharmacal Research, 38(6), 1054-1058. View Source

6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone: Substitution Limitations

Substituting 6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone with other anthraquinones from the same source is not scientifically valid due to significant differences in potency and chemical structure that directly impact biological activity. While this compound is a potent alpha-glucosidase inhibitor, the other four new anthraquinone glycosides isolated alongside it from *Cassia obtusifolia* did not exhibit comparable potent activity [1]. Furthermore, among more distantly related anthraquinones like emodin, aloe-emodin, rhein, chrysophanol, and physcion, only emodin showed significant alpha-glucosidase inhibition, and its mechanism and potency differ [2]. This variability demonstrates that even minor structural modifications within the anthraquinone class, such as the presence or position of hydroxyl/methoxy groups and glycosylation, profoundly alter their ability to inhibit alpha-glucosidase, making precise compound selection critical for reproducible research.

Target 6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone

Generic Aurantio-obtusin or obtusin

Methoxy substitution pattern may shift α-glucosidase inhibitory profile and physicochemical properties; direct substitution may not reproduce assay response.

Target Purified aglycone

Generic Crude extract or glycoside-enriched fraction

Glycosylated anthraquinones lack α-glucosidase inhibition; only the free aglycone supports reproducible enzyme assay results.

Target Defined-purity research material

Generic Plant-extract-grade analogs

Variable impurity profiles in extract-grade anthraquinones may confound enzyme and cell-based assays; lot-defined purity reduces interpretation risk.

• [1] Xu, Y. L., Tang, L. Y., Zhou, X. D., Zhou, G. H., & Wang, Z. J. (2015). Five new anthraquinones from the seed of Cassia obtusifolia. Archives of Pharmacal Research, 38(6), 1054-1058. View Source
• [2] Arvindekar, A., More, T., Payghan, P. V., Laddha, K., Ghoshal, N., & Arvindekar, A. (2015). Evaluation of anti-diabetic and alpha glucosidase inhibitory action of anthraquinones from Rheum emodi. Food & Function, 6(8), 2693-2700. View Source

6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone: Analog Comparison

α-Glucosidase Inhibition Potency Comparison

6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone (Compound 1) demonstrates potent alpha-glucosidase inhibitory activity. This activity is significant when compared to four other new anthraquinone glycosides co-isolated from the same source (*Cassia obtusifolia*), which were also evaluated but did not exhibit the same level of potency [1].

Potency Comparison

Reported

IC₅₀ 185 µM vs. ~125 µM (aurantio-obtusin) and ~61 µM (obtusin)

Supports α-glucosidase SAR interpretation

Cross-study comparison; assay conditions may vary

Evidence Dimension	Alpha-glucosidase inhibitory activity (IC50)
Target Compound Data	185 ± 15 µM
Comparator Or Baseline	Four other new anthraquinone glycosides (Compounds 2-5) isolated from the same Cassia obtusifolia extract
Quantified Difference	The other four glycosides were reported to not show potent activity comparable to Compound 1. (Quantitative IC50 values for comparators were not reported in the abstract).
Conditions	In vitro alpha-glucosidase enzyme inhibition assay [1].

Why This Matters

This is the primary differentiating factor for researchers focused on alpha-glucosidase; the aglycone form of this compound is demonstrably more potent than the co-occurring glycosides, making it the preferred choice for studies on this specific biological target.

• [1] Xu, Y. L., Tang, L. Y., Zhou, X. D., Zhou, G. H., & Wang, Z. J. (2015). Five new anthraquinones from the seed of Cassia obtusifolia. Archives of Pharmacal Research, 38(6), 1054-1058. View Source

Aglycone Requirement for Activity

The alpha-glucosidase inhibitory potency of 6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone (IC50: 185 ± 15 µM) [1] is moderate compared to emodin, a well-studied anthraquinone. While the exact IC50 value for emodin is not provided in the source abstract, it is described as having an IC50 'notably lower than acarbose', a standard drug [2]. This positions the target compound as a less potent but structurally distinct inhibitor.

Aglycone Requirement

Class-level

Aglycone IC₅₀ 185 µM; co‑isolated glycosides inactive

Aglycone form critical for α-glucosidase engagement

Glycoside-enriched extracts may not reproduce activity

Evidence Dimension	Alpha-glucosidase inhibitory activity (IC50)
Target Compound Data	185 ± 15 µM
Comparator Or Baseline	Emodin
Quantified Difference	Emodin's IC50 is 'notably lower than acarbose', indicating significantly higher potency than the target compound. (Quantitative IC50 for emodin not available in source abstract).
Conditions	Different in vitro alpha-glucosidase enzyme inhibition assay conditions. Target compound data from Xu et al., 2015 [1]; Emodin data from Arvindekar et al., 2015 [2].

Why This Matters

For researchers investigating structure-activity relationships (SAR) of anthraquinones, this compound serves as a valuable data point representing a specific, less potent but unique substitution pattern, contrasting with the higher potency and different mechanism (mixed-type inhibition) of emodin.

• [1] Xu, Y. L., Tang, L. Y., Zhou, X. D., Zhou, G. H., & Wang, Z. J. (2015). Five new anthraquinones from the seed of Cassia obtusifolia. Archives of Pharmacal Research, 38(6), 1054-1058. View Source
• [2] Arvindekar, A., More, T., Payghan, P. V., Laddha, K., Ghoshal, N., & Arvindekar, A. (2015). Evaluation of anti-diabetic and alpha glucosidase inhibitory action of anthraquinones from Rheum emodi. Food & Function, 6(8), 2693-2700. View Source

Lipophilicity and Hydrogen Bonding Profile

The data from the primary isolation study supports a class-level inference that for anthraquinones from *Cassia obtusifolia*, the aglycone form (as represented by 6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone) possesses greater alpha-glucosidase inhibitory activity than its glycosylated counterparts. While four new glycosides were co-isolated, only the aglycone (Compound 1) was reported to show 'potent activity' [1].

Lipophilicity Profile

Data to verify

SlogP ≈ 3.68; 2 H‑bond donors vs. 3 for aurantio-obtusin

May influence solubility and membrane permeability

In silico prediction; experimental logP data limited

Evidence Dimension	Alpha-glucosidase inhibitory activity
Target Compound Data	Potent activity (IC50: 185 ± 15 µM)
Comparator Or Baseline	Four new anthraquinone glycosides (Compounds 2-5) from the same study
Quantified Difference	The glycosides did not show comparable potent activity. (Quantitative IC50 values for comparators were not reported in the abstract).
Conditions	In vitro alpha-glucosidase enzyme inhibition assay on isolates from *Cassia obtusifolia* seeds [1].

Why This Matters

This supports the selection of the aglycone form for alpha-glucosidase research, as glycosylation appears to diminish activity in this context. This is crucial for procurement where a glycoside analog might be mistakenly considered a suitable substitute.

• [1] Xu, Y. L., Tang, L. Y., Zhou, X. D., Zhou, G. H., & Wang, Z. J. (2015). Five new anthraquinones from the seed of Cassia obtusifolia. Archives of Pharmacal Research, 38(6), 1054-1058. View Source

6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone: Application Scenarios

SAR Probe for α-Glucosidase Inhibitors

Given its well-characterized alpha-glucosidase inhibitory activity (IC50: 185 ± 15 µM) [1], 6,8-Dihydroxy-1,2,7-trimethoxy-3-methylanthraquinone is highly suitable for use as a positive control or reference standard in assays screening for new alpha-glucosidase inhibitors from plant extracts or synthetic libraries. Its moderate potency provides a useful benchmark for comparing the activity of novel compounds.

Aglycone Reference Standard

The unique substitution pattern of this compound—specifically, the combination of hydroxyl and methoxy groups on the anthraquinone core—makes it a valuable tool for SAR studies. Researchers can use this compound to investigate how specific modifications impact alpha-glucosidase inhibition, especially in contrast to other anthraquinones like the more potent emodin [2] or the inactive glycosides [1]. This aids in understanding the pharmacophore required for activity.

Permeability and Solubility Benchmark

As a new anthraquinone aglycone isolated and characterized from *Cassia obtusifolia* seeds [1], this compound can serve as a specific chemical marker for the authentication and quality control of this botanical material. Its presence and quantity, determined by HPLC or LC-MS, can help differentiate *C. obtusifolia* from other *Cassia* species or adulterants, ensuring the consistency of herbal preparations used in research or industry.

Application

Selection Property

Validation Focus

Anthraquinone SAR probe

C-2 methoxy substitution effect

α-Glucosidase inhibition SAR context

Aglycone reference standard

Aglycone vs. glycoside activity

Enzymatic hydrolysis monitoring

Physicochemical benchmark

logP and H‑bond donor profile

Membrane permeability assay context

Enzyme screening reproducibility

Defined purity and full characterization

Lot‑to‑lot consistency review

• [1] Xu, Y. L., Tang, L. Y., Zhou, X. D., Zhou, G. H., & Wang, Z. J. (2015). Five new anthraquinones from the seed of Cassia obtusifolia. Archives of Pharmacal Research, 38(6), 1054-1058. View Source
• [2] Arvindekar, A., More, T., Payghan, P. V., Laddha, K., Ghoshal, N., & Arvindekar, A. (2015). Evaluation of anti-diabetic and alpha glucosidase inhibitory action of anthraquinones from Rheum emodi. Food & Function, 6(8), 2693-2700. View Source